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Compound of Interest

Compound Name: GSK3326595

Cat. No.: B10829419 Get Quote

For Immediate Implementation: Researchers, scientists, and drug development professionals

handling GSK3326595 must adhere to stringent safety and disposal protocols due to the

compound's potential hazards. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to ensure the safe management of this

potent protein arginine methyltransferase 5 (PRMT5) inhibitor.

Crucial Safety Notice: Before handling, users must review the complete Safety Data Sheet

(SDS) for GSK3326595.[1] This document contains critical information regarding the

compound's properties, hazards, and emergency procedures. The information provided herein

is a supplementary guide and does not replace the manufacturer's official SDS. This material

should be considered hazardous until all available information has been reviewed.[1] Avoid

ingestion, inhalation, and contact with eyes, skin, and clothing.[1] Thoroughly wash after

handling.[1]

Personal Protective Equipment (PPE) and Handling
When working with GSK3326595, appropriate personal protective equipment is mandatory to

minimize exposure risk. All handling procedures should be conducted in a designated area,

preferably within a certified chemical fume hood, to prevent inhalation of dust or aerosols.

Recommended PPE includes:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b10829419?utm_src=pdf-interest
https://www.benchchem.com/product/b10829419?utm_src=pdf-body
https://www.benchchem.com/product/b10829419?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/27305.pdf
https://cdn.caymanchem.com/cdn/insert/27305.pdf
https://cdn.caymanchem.com/cdn/insert/27305.pdf
https://cdn.caymanchem.com/cdn/insert/27305.pdf
https://www.benchchem.com/product/b10829419?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gloves: Chemical-resistant gloves (e.g., nitrile or latex) suitable for handling the compound

and any solvents used.

Eye Protection: Safety glasses with side shields or chemical safety goggles are essential to

protect against splashes.

Lab Coat: A standard laboratory coat should be worn to protect skin and clothing.

Respiratory Protection: If there is a risk of generating aerosols and work cannot be contained

within a fume hood, appropriate respiratory protection should be used.

Waste Segregation and Container Management
Proper segregation of waste streams is critical to prevent accidental chemical reactions and

ensure compliant disposal. Waste containing GSK3326595 must be classified as hazardous

chemical waste.

Waste Stream Container Type Labeling Requirements

Solid Waste
Sealable, compatible plastic or

glass container.

"Hazardous Waste,"

"GSK3326595," list of all

chemical constituents

(including solvents),

approximate concentrations,

and date of accumulation.

Liquid Waste

Sealable, compatible plastic or

glass container with a tightly

fitting cap.

"Hazardous Waste,"

"GSK3326595," list of all

chemical constituents

(including solvents),

approximate concentrations,

and date of accumulation.

Sharps Waste
Puncture-resistant sharps

container.

"Hazardous Waste," "Sharps,"

"Contaminated with

GSK3326595."
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b10829419?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Decontamination of Labware:

All labware (e.g., glassware, pipette tips) that has come into contact with GSK3326595
should be decontaminated.

Rinse contaminated labware with a suitable solvent (e.g., ethanol or isopropanol) to remove

residual compound.

Collect the rinse solvent as hazardous liquid waste.

After rinsing, wash the labware with an appropriate laboratory detergent and water.

2. Management of Solid Waste:

Carefully collect all solid waste contaminated with GSK3326595, including unused

compound, weighing papers, and contaminated PPE.

Place the solid waste into a designated, properly labeled hazardous waste container.

Ensure the container is sealed to prevent leakage or spillage.

3. Management of Liquid Waste:

Collect all liquid waste containing GSK3326595, including stock solutions, experimental

media, and decontamination rinsates.

Transfer the liquid waste to a designated, properly labeled hazardous waste container.

Do not mix incompatible chemicals in the same waste container.

4. Final Disposal:

Store all hazardous waste containers in a designated, secure satellite accumulation area

within the laboratory.

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed professional waste disposal

service.
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Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Accidental Release Measures
In the event of a spill, immediately alert personnel in the area and evacuate if necessary. The

response procedure will depend on the size and nature of the spill. Always refer to the

GSK3326595 SDS for specific guidance on accidental release measures.

For a small spill:

Wear appropriate PPE.

Cover the spill with an absorbent material (e.g., vermiculite, sand, or chemical absorbent

pads).

Carefully collect the absorbent material and place it in a sealed, labeled hazardous waste

container.

Decontaminate the spill area with a suitable solvent, followed by soap and water. Collect all

cleaning materials as hazardous waste.

For a large spill:

Evacuate the area immediately.

Contact your institution's EHS or emergency response team for assistance.

Experimental Protocols Cited
While this document focuses on disposal, the safe handling of GSK3326595 is informed by its

use in research. GSK3326595 is a potent and selective inhibitor of PRMT5, an enzyme

involved in various cellular processes. Its antiproliferative activity has been demonstrated in

various cancer cell lines. The methodologies for experiments involving GSK3326595 typically

include its dissolution in a suitable solvent, such as dimethyl sulfoxide (DMSO), and

subsequent dilution in cell culture media to achieve the desired experimental concentrations.
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Caption: Workflow for the proper disposal of GSK3326595.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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